Cas no 2138812-03-8 (Butanoic acid, 2-(2-methylcyclobutylidene)-)

• Product name: Butanoic acid, 2-(2-methylcyclobutylidene)-
• CAS No: 2138812-03-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5260710

Butanoic acid, 2-(2-methylcyclobutylidene)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(2-methylcyclobutylidene)-

• Inchi： 1S/C9H14O2/c1-3-7(9(10)11)8-5-4-6(8)2/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： JDWHTLCOOWPBRK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=C1CCC1C)CC

Additional information on Butanoic acid, 2-(2-methylcyclobutylidene)-

Butanoic acid, 2-(2-methylcyclobutylidene) and Its Significance in Modern Chemical Research

Butanoic acid, 2-(2-methylcyclobutylidene) is a complex organic compound with the CAS number 2138812-03-8, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, consists of a butanoic acid moiety linked to a 2-methylcyclobutylidene group, making it a subject of interest for its potential applications in drug development and synthetic chemistry.

The molecular architecture of Butanoic acid, 2-(2-methylcyclobutylidene) presents a unique combination of functional groups that contribute to its chemical reactivity and biological activity. The presence of the butanoic acid moiety provides a carboxylic acid functional group, which is well-known for its role in various biochemical pathways and interactions. On the other hand, the 2-methylcyclobutylidene group introduces a cyclic structure with a methyl substituent, which can influence the compound's solubility, stability, and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through targeted interactions. Butanoic acid, 2-(2-methylcyclobutylidene), has emerged as a promising candidate in this context due to its unique structural features. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

One of the most intriguing aspects of Butanoic acid, 2-(2-methylcyclobutylidene) is its potential application in the development of bioactive molecules. The combination of the butanoic acid moiety and the 2-methylcyclobutylidene group suggests that this compound could interact with various biological targets, including enzymes and receptors. This has led to investigations into its role as a lead compound for drug discovery efforts aimed at addressing various therapeutic challenges.

Recent studies have begun to unravel the pharmacological properties of Butanoic acid, 2-(2-methylcyclobutylidene). Researchers have employed computational methods to predict its binding affinity to different biological targets, which has provided valuable insights into its potential therapeutic applications. These studies have highlighted the compound's ability to interact with proteins involved in inflammation and pain signaling, making it a candidate for further exploration in the development of novel therapeutics.

The synthesis of Butanoic acid, 2-(2-methylcyclobutylidene) is another area of active research. The complex nature of its molecular structure presents challenges for synthetic chemists, who are continuously developing new methodologies to achieve efficient and scalable production. Advances in synthetic techniques have enabled researchers to produce this compound in higher yields and purities, facilitating further investigation into its biological activities.

Moreover, the derivatives of Butanoic acid, 2-(2-methylcyclobutylidene) are being explored as potential pharmacophores. By modifying specific functional groups within the molecule, researchers aim to enhance its bioactivity and selectivity for particular biological targets. These derivative compounds are being tested in various preclinical models to evaluate their efficacy and safety profiles.

The chemical properties of Butanoic acid, 2-(2-methylcyclobutylidene) also make it an interesting subject for studying molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the three-dimensional structure of this compound and understand how it interacts with other molecules. These structural insights are crucial for designing molecules with improved pharmacological properties.

In conclusion, Butanoic acid, 2-(2-methylcyclobutylidene) is a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique molecular structure, characterized by the presence of both a butanoic acid moiety and a 2-methylcyclobutylidene group, makes it a valuable tool for studying biological processes and developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical-biological interactions and drug discovery efforts.